Cas no 33048-55-4 (5-Methyl-6-phenyl-2H-pyridazin-3-one)

5-Methyl-6-phenyl-2H-pyridazin-3-one structure
33048-55-4 structure
Product Name:5-Methyl-6-phenyl-2H-pyridazin-3-one
CAS No:33048-55-4
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD02178750
CID:304353
PubChem ID:2783841
Update Time:2025-09-26

5-Methyl-6-phenyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,5-methyl-6-phenyl-
    • 4-methyl-3-phenyl-1H-pyridazin-6-one
    • 5-methyl-6-phenyl-3(2H)-Pyridazinone
    • 5-methyl-6-phenyl-2H-pyridazin-3-one
    • 6-phenyl-5-methyl-2H-pyridazin-3-one
    • Z1013742932
    • EN300-8560243
    • 5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
    • OUTZDCXYCPUJCP-UHFFFAOYSA-N
    • SCHEMBL8898020
    • DTXSID60382697
    • 33048-55-4
    • FT-0760523
    • 5-Methyl-6-phenylpyridazin-3(2H)-one
    • AKOS012079542
    • 5-Methyl-6-phenyl-2H-pyridazin-3-one
    • MDL: MFCD02178750
    • Inchi: 1S/C11H10N2O/c1-8-7-10(14)12-13-11(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,14)
    • InChI Key: OUTZDCXYCPUJCP-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C(C2C=CC=CC=2)=NN1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.17
  • PSA: 45.75000
  • LogP: 1.74530

5-Methyl-6-phenyl-2H-pyridazin-3-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-6-phenyl-2H-pyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517297-1g
5-Methyl-6-phenylpyridazin-3(2H)-one
33048-55-4 97%
1g
$257 2023-03-07
Chemenu
CM517297-5g
5-Methyl-6-phenylpyridazin-3(2H)-one
33048-55-4 97%
5g
$764 2023-03-07
TRC
M356873-10mg
5-Methyl-6-phenyl-2H-pyridazin-3-one
33048-55-4
10mg
$ 50.00 2022-06-03
TRC
M356873-50mg
5-Methyl-6-phenyl-2H-pyridazin-3-one
33048-55-4
50mg
$ 115.00 2022-06-03
TRC
M356873-100mg
5-Methyl-6-phenyl-2H-pyridazin-3-one
33048-55-4
100mg
$ 185.00 2022-06-03
Enamine
EN300-8560243-0.05g
5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
33048-55-4 95.0%
0.05g
$101.0 2025-02-20
Enamine
EN300-8560243-0.1g
5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
33048-55-4 95.0%
0.1g
$152.0 2025-02-20
Enamine
EN300-8560243-0.25g
5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
33048-55-4 95.0%
0.25g
$216.0 2025-02-20
Enamine
EN300-8560243-0.5g
5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
33048-55-4 95.0%
0.5g
$407.0 2025-02-20
Enamine
EN300-8560243-1.0g
5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
33048-55-4 95.0%
1.0g
$528.0 2025-02-20
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.